2,3-Dimethylpyrazine 1-oxide

• CAS No.: 65464-21-3
• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 2,3-dimethyl-1-oxidopyrazin-1-ium
• InChI: InChI=1S/C6H8N2O/c1-5-6(2)8(9)4-3-7-5/h3-4H,1-2H3
• InChI Key: LQOMCBZFZAESLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C[N+](=C1C)[O-]

Description

2,3-Dimethylpyrazine 1-oxide is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3-dimethylpyrazine (25 g, 0.23 mol) and 30% H2O2 (52.4 g, 0.46 mol) in acetic acid (74 mL) was stirred for two days at 35° C. The solvent was removed under vacuum. Water was added and the mixture evaporated again. The residue was basified with aqueous K2CO3 and extracted with EtOAc. The organic phases were dried over Na2SO4 and concentrated. The resulting solid combined from two batches was recrystallized from cyclohexane to give 2,3-dimethylpyrazine 1-oxide (27 g, 47%). 1HNMR (CDCl3, 300 MHz) δ 8.18 (d, J=3.9 Hz, 1H), 8.02 (d, J=4.2 Hz, 1H), 2.58 (s, 3H), 2.48 (s, 3H).